Cas no 190375-16-7 (2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester)

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester structure
190375-16-7 structure
Product Name:2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester
CAS No:190375-16-7
MF:C9H13NO2S
MW:199.27002120018
CID:115789
PubChem ID:45089522
Update Time:2025-04-18

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester
    • propan-2-yl 3-amino-4-methylthiophene-2-carboxylate
    • 2-Thiophenecarboxylicacid,3-amino-4-methyl-,1-methylethylester(9CI)
    • AKOS017529704
    • 190375-16-7
    • Isopropyl 3-amino-4-methylthiophene-2-carboxylate
    • Inchi: 1S/C9H13NO2S/c1-5(2)12-9(11)8-7(10)6(3)4-13-8/h4-5H,10H2,1-3H3
    • InChI Key: ZXMQWAFNUZEZIH-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(=C1C(=O)OC(C)C)N

Computed Properties

  • Exact Mass: 199.067
  • Monoisotopic Mass: 199.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2
  • XLogP3: 2.8
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